Cas no 858455-28-4 (4-Aminomorpholin-3-one)

• Product Name: 4-Aminomorpholin-3-one
• CAS No: 858455-28-4
• MF: C₄H₈N₂O₂
• MW: 116.118520736694
• MDL: MFCD20484880
• CID: 2114215
• PubChem ID: 53829036
• Update Time: 2025-05-23

4-Aminomorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-Morpholinone
• 4-aminomorpholin-3-one
• 4-Aminomorpholin-3-one

• MDL： MFCD20484880
• Inchi： 1S/C4H8N2O2/c5-6-1-2-8-3-4(6)7/h1-3,5H2
• InChI Key： GBDKFJBSSMHJRO-UHFFFAOYSA-N
• SMILES： O1CC(N(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 104
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-Aminomorpholin-3-one

Introduction to 4-Aminomorpholin-3-one (CAS No. 858455-28-4)

4-Aminomorpholin-3-one, also known by its CAS number 858455-28-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an aminomorpholine ring and a ketone functional group. The combination of these features makes 4-Aminomorpholin-3-one a valuable building block for the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 4-Aminomorpholin-3-one can be represented as C₄H₉N₂O₂. It is a white crystalline solid with a molecular weight of 119.12 g/mol. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic and analytical applications.

In recent years, 4-Aminomorpholin-3-one has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the ability of 4-Aminomorpholin-3-one-derived compounds to inhibit viral replication, particularly in the context of RNA viruses such as influenza and hepatitis C.

Beyond antiviral applications, 4-Aminomorpholin-3-one has also shown promise in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit neuroprotective effects, potentially making them useful in the management of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the modulation of key signaling pathways involved in neuronal survival and function.

The synthetic versatility of 4-Aminomorpholin-3-one is another factor contributing to its importance in pharmaceutical research. The compound can be readily modified through various chemical reactions, including substitution, oxidation, and reduction, to generate a wide range of derivatives with diverse biological activities. This flexibility allows researchers to fine-tune the properties of the resulting molecules to meet specific therapeutic needs.

In addition to its direct therapeutic applications, 4-Aminomorpholin-3-one has also found use as a tool compound in drug discovery and development. Its ability to serve as a structural template for high-throughput screening (HTS) campaigns has facilitated the identification of novel lead compounds with potential therapeutic value. By incorporating this scaffold into HTS libraries, researchers can efficiently screen large numbers of compounds for their biological activity, accelerating the drug discovery process.

The safety profile of 4-Aminomorpholin-3-one is another important consideration in its use as a pharmaceutical building block. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development into drug candidates. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 4-Aminomorpholin-3-one (CAS No. 858455-28-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and favorable biological properties make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered, contributing to the advancement of healthcare and medicine.